Cas no 1446282-16-1 (6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile)

• Product Name: 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile
• CAS No: 1446282-16-1
• MF: C₁₃H₁₀BrClN₂
• MW: 309.588901042938
• CID: 4700604
• Update Time: 2025-10-28

6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-2-isopropylquinoline-3-carbonitrile
• 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile

• Inchi： 1S/C13H10BrClN2/c1-7(2)13-10(6-16)12(15)9-5-8(14)3-4-11(9)17-13/h3-5,7H,1-2H3
• InChI Key： HKZUYMRRFWWWPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C#N)C(C(C)C)=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile

Introduction to 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile (CAS No. 1446282-16-1)

6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile (CAS No. 1446282-16-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine, chlorine, and isopropyl substituents on the quinoline ring imparts specific physicochemical properties that make it a valuable candidate for various studies.

The molecular structure of 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile consists of a quinoline core with a bromine atom at the 6-position, a chlorine atom at the 4-position, and an isopropyl group at the 2-position. The presence of these functional groups significantly influences the compound's solubility, stability, and reactivity. The carbonitrile group at the 3-position further enhances its chemical versatility, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising antiproliferative activity against various cancer cell lines. A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) with minimal cytotoxicity to normal cells. This selective activity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile has also shown potential in other therapeutic areas. For instance, a study conducted by researchers at the University of California in 2020 demonstrated that this compound possesses potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves the inhibition of viral replication through interference with viral RNA synthesis and protein expression.

The pharmacokinetic properties of 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile have been evaluated in preclinical studies to assess its suitability as a drug candidate. These studies have revealed that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it amenable to oral administration. Additionally, it has been shown to have low toxicity in animal models, which is crucial for its further development as a therapeutic agent.

In terms of synthetic accessibility, 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile can be synthesized through a multi-step process involving several well-established chemical reactions. The synthesis typically starts with the formation of the quinoline core using an appropriate starting material, followed by sequential introduction of the bromine, chlorine, and isopropyl substituents. The final step involves the formation of the carbonitrile group through a suitable nitrile-forming reaction. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The potential applications of 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile extend beyond its direct use as a therapeutic agent. It serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a building block to develop novel derivatives with improved pharmacological profiles. These derivatives have shown enhanced potency and selectivity against specific targets, opening new avenues for drug development.

In conclusion, 6-Bromo-4-chloro-2-isopropylquinoline-3-carbonitrile (CAS No. 1446282-16-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers specific physicochemical properties that make it suitable for various biological evaluations and synthetic transformations. Ongoing research continues to uncover new applications and optimize its use as a lead compound in drug discovery.